4-(3-Trifluoromethyl-benzyloxy)-benzoic acid methyl ester

• Molecular Formula: C16H13F3O3
• Molecular Weight: 310.27 g/mol
• IUPAC Name: methyl 4-[[3-(trifluoromethyl)phenyl]methoxy]benzoate
• InChI: InChI=1S/C16H13F3O3/c1-21-15(20)12-5-7-14(8-6-12)22-10-11-3-2-4-13(9-11)16(17,18)19/h2-9H,10H2,1H3
• InChI Key: FWBAEBGKDQOSMU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)OCC2=CC(=CC=C2)C(F)(F)F

Description

4-(3-Trifluoromethyl-benzyloxy)-benzoic acid methyl ester is a useful research compound. Its molecular formula is C16H13F3O3 and its molecular weight is 310.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2.28 g (15 mmol) of 4-hydroxy-benzoic acid methyl ester in 30 mL of dimethylformamide (DMF) was added 5.38 g (16.5 mmol) of cesium carbonate (Cs2CO3), followed by 2.75 mL (18 mmol) of 3-(trifluoromethyl)-benzyl bromide, and the resulting heterogeneous mixture was stirred at rt overnight. The reaction mixture was filtered and concentrated, diluted with water and extracted with ethyl acetate, and the combined organic extracts were washed with water and brine, and concentrated to give 4.75 g of desired 4-(3-trifluoromethyl-benzyloxy)-benzoic acid methyl ester as indicated by 1H NMR and 19F-NMR (containing traces of residual 3-(trifluoromethyl)-benzyl bromide).